Cas no 1421468-65-6 (N-{[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl}thiophene-2-sulfonamide)

• Product Name: N-{[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl}thiophene-2-sulfonamide
• CAS No: 1421468-65-6
• MF: C₁₃H₁₂N₂O₃S₃
• MW: 340.440979003906
• CID: 5406319
• Update Time: 2025-10-28

N-{[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl]thiophene-2-sulfonamide
• N-{[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C13H12N2O3S3/c1-9-11(20-13(15-9)10-4-2-6-18-10)8-14-21(16,17)12-5-3-7-19-12/h2-7,14H,8H2,1H3
• InChI Key： JQLVQXLJRAOJDQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C3=CC=CO3)=NC=2C)(=O)=O)SC=CC=1

Additional information on N-{[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl}thiophene-2-sulfonamide

N-{[2-(Furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl}thiophene-2-sulfonamide (CAS No. 1421468-65-6): An Overview of a Promising Compound in Medicinal Chemistry

N-{[2-(Furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl}thiophene-2-sulfonamide (CAS No. 1421468-65-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as FMTS for brevity, belongs to the class of thiazole derivatives and has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties.

The chemical structure of FMTS is characterized by a thiazole ring fused with a furan moiety and a thiophene sulfonamide group. This combination of functional groups imparts the compound with a high degree of structural complexity and diversity, which is crucial for its pharmacological activities. The thiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, making it an attractive scaffold for drug design. The furan moiety adds aromaticity and electron-donating properties, while the thiophene sulfonamide group contributes to the compound's hydrophobicity and reactivity.

Recent studies have highlighted the anti-inflammatory properties of FMTS. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) have shown that FMTS effectively inhibits the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. These findings suggest that FMTS could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, in vivo studies in animal models of inflammation have further corroborated these results, demonstrating significant reductions in inflammation markers.

Beyond its anti-inflammatory effects, FMTS has also shown promising anti-cancer properties. Research conducted on various cancer cell lines has revealed that FMTS exhibits potent cytotoxic activity against breast cancer, colon cancer, and lung cancer cells. Mechanistic studies have indicated that FMTS induces apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. Furthermore, FMTS has been shown to inhibit cell proliferation by interfering with key signaling pathways involved in cell cycle regulation.

The pharmacokinetic profile of FMTS has also been investigated to assess its suitability as a therapeutic agent. Studies have demonstrated that FMTS exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its direct biological activities, FMTS has been explored as a lead compound for drug discovery efforts. Structure-activity relationship (SAR) studies have identified key structural modifications that can enhance the potency and selectivity of the compound. For instance, substituting different functional groups on the thiophene ring or modifying the furan moiety can significantly affect the biological activity of FMTS. These findings provide valuable insights for optimizing the compound's therapeutic potential.

The safety profile of FMTS is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that FMTS strong> exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, N-{[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl}thiophene-2-sulfonamide (CAS No. 1421468-65-6) represents a promising compound in medicinal chemistry with diverse biological activities. Its anti-inflammatory and anti-cancer properties, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications and optimize its structure for enhanced efficacy.